Cas no 924886-34-0 (3-cyano-4-methylpyridine-2-sulfonyl chloride)

• Product Name: 3-cyano-4-methylpyridine-2-sulfonyl chloride
• CAS No: 924886-34-0
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• MDL: MFCD18261881
• CID: 4325134
• PubChem ID: 55280392
• Update Time: 2025-10-30

3-cyano-4-methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl chloride, 3-cyano-4-methyl-
• 3-Cyano-4-methylpyridine-2-sulfonyl chloride
• 924886-34-0
• AKOS006335993
• N2-((1S,2S)-2-Aminocyclohexyl)-N6-(3-chlorophenyl)-9-isopropyl-9H-purine-2,6-diamine
• 3-Cyano-4-methylpyridine-2-sulfonylchloride
• EN300-276108
• SCHEMBL2927253
• LID80958
• 3-cyano-4-methylpyridine-2-sulfonyl chloride

• MDL： MFCD18261881
• Inchi： 1S/C7H5ClN2O2S/c1-5-2-3-10-7(6(5)4-9)13(8,11)12/h2-3H,1H3
• InChI Key： SYPIZTIERXOMHG-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=NC=CC(C)=C1C#N

Computed Properties

• Exact Mass: 215.9760263Da
• Monoisotopic Mass: 215.9760263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.2Ų

Additional information on 3-cyano-4-methylpyridine-2-sulfonyl chloride

3-Cyano-4-methylpyridine-2-sulfonyl chloride (CAS No. 924886-34-0): A Versatile Intermediate in Modern Organic Synthesis

3-Cyano-4-methylpyridine-2-sulfonyl chloride (CAS No. 924886-34-0) is a highly specialized chemical intermediate that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique sulfonyl chloride and cyano functional groups, serves as a critical building block for the development of advanced molecules. Its molecular structure, combining a pyridine ring with reactive substituents, makes it a valuable tool for chemists exploring heterocyclic chemistry and drug discovery.

The growing demand for 3-cyano-4-methylpyridine-2-sulfonyl chloride is closely tied to its applications in the synthesis of agrochemicals, pharmaceutical intermediates, and functional materials. Researchers and industry professionals frequently search for terms like "synthesis of sulfonyl chloride derivatives" or "pyridine-based intermediates in drug development," reflecting the compound's relevance in cutting-edge scientific endeavors. Its versatility also aligns with current trends in green chemistry, where efficient and selective reactions are prioritized.

One of the key advantages of 3-cyano-4-methylpyridine-2-sulfonyl chloride lies in its ability to participate in nucleophilic substitution reactions, enabling the introduction of sulfonyl groups into target molecules. This property is particularly valuable in the design of biologically active compounds, where sulfonamide linkages are often employed to enhance metabolic stability or binding affinity. The cyano group further expands its utility, offering a handle for additional functionalization through reduction or hydrolysis.

In the context of search engine optimization (SEO), queries such as "buy 3-cyano-4-methylpyridine-2-sulfonyl chloride" or "CAS 924886-34-0 suppliers" highlight the commercial interest in this compound. Manufacturers and suppliers often emphasize its high purity and compatibility with automated synthesis platforms, catering to the needs of high-throughput screening and combinatorial chemistry. Additionally, discussions around "scalable synthesis of pyridine sulfonyl chlorides" underscore the industrial demand for efficient production methods.

From a safety and handling perspective, 3-cyano-4-methylpyridine-2-sulfonyl chloride requires standard precautions for reactive intermediates, including the use of personal protective equipment (PPE) and proper ventilation. However, its non-classification as a hazardous material under most regulatory frameworks makes it accessible for research and development purposes. This aspect is frequently addressed in forums and technical datasheets, where users seek guidance on storage conditions and compatibility with common solvents.

The future outlook for 3-cyano-4-methylpyridine-2-sulfonyl chloride is promising, with ongoing research exploring its potential in catalysis, material science, and medicinal chemistry. As the scientific community continues to innovate, this compound is likely to play a pivotal role in the development of next-generation small-molecule therapeutics and specialty chemicals. Its integration into machine learning-driven drug design workflows further exemplifies its adaptability to modern technological advancements.

In summary, 3-cyano-4-methylpyridine-2-sulfonyl chloride (CAS No. 924886-34-0) stands as a testament to the ingenuity of synthetic chemistry. Its multifaceted applications, combined with its alignment with contemporary research trends, ensure its enduring relevance in both academic and industrial settings. Whether you're a chemist seeking a reliable intermediate or a procurement specialist sourcing high-quality reagents, this compound offers a compelling combination of reactivity, stability, and versatility.